Spinosin

Description

Spinosin is a C-glycoside flavonoid with a variety of biological activities . It is also known as Flavoayamenin . Chemically, it is identified as [6-({4,5-dihydroxy-2-[5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-4-oxo-4H-chromen-6-yl]-6-(hydroxymethyl)oxan-3-yl}oxy)-3,4,5-trihydroxyoxan-2-yl]methyl (2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate . The molecular formula of Spinosin is C38H40O18, and it has a molecular weight of 784.7 g/mol .

Cardioprotective Effects of Spinosin

Spinosin, along with 6‴-feruloylspinosin, has demonstrated cardioprotective effects in a rat model of acute myocardial infarction (AMI) and reperfusion . Treatment with spinosin significantly reduces cardiac troponin I (cTnI) levels and lactate dehydrogenase (LDH) activity in sera from AMI rats . Spinosin and 6‴-feruloylspinosin enhance the expressions of PGC-1α, Nrf2, and HO-1 in AMI rats, which may be related to the reduction of phosphorylation of GSK3β .

Table: Effects of Spinosin and 6‴-feruloylspinosin on cTnI and LDH Levels in AMI Rats

Group	cTnI (pg/ml)	LDH (U/ml)
Sham	*P<0.01	*P<0.01
Vehicle	662.0	61286
Spinosin	402.7	42516
6‴-feruloylspinosin	429.2	48270

*P<0.01 vs. Sham; #P<0.01 vs. Vehicle. SP, Spinosin; FS, 6‴-feruloylspinosin; cTnI, cardiac troponin I; LDH, lactate dehydrogenase; AMI, acute myocardial infarction; Veh, vehicle .

Neuroprotective Effects and Impact on Alzheimer's Disease

Spinosin exhibits neuroprotective effects and improves synaptic function in the hippocampus, which is beneficial in the context of Alzheimer's disease (AD) . It has been shown to improve long-term potentiation (LTP) in the Aβ-treated hippocampus of normal mice and in the hippocampus of 5XFAD mice, a transgenic AD mouse model . Spinosin attenuates amyloid β (Aβ)-induced LTP impairment and improves plasmin activity and protein levels in the hippocampi of 5XFAD mice . The effect of spinosin on hippocampal LTP in 5XFAD mice is prevented by 6-aminocaproic acid, a plasmin inhibitor, suggesting that spinosin improves synaptic function in the AD hippocampus by regulating plasmin activity .

Spinosin in Traditional Chinese Medicine and Insomnia Treatment

Spinosin is one of the active ingredients in Suan Zao Ren Tang (SZS), a Chinese herbal medicine used for treating insomnia and anxiety in East Asia . A systematic review indicated that ZRAS, which contains spinosin, is safe and effective for insomnia . A randomized trial supports ZRAS capsule as a safe and acceptable treatment, yet it did not significantly improve insomnia severity in insomnia patients .

Pharmacokinetics and Herb Interactions

Other herbs in Suan Zao Ren Tang promote the significant absorption and pharmacokinetic action of spinosin .

• CAS No.: 72063-39-9
• Product Name: Spinosin
• Molecular Formula: C28H32O15
• Molecular Weight: 608.5 g/mol
• IUPAC Name: 6-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxychromen-4-one
• Standard InChI: InChI=1S/C28H32O15/c1-39-14-7-15-18(12(32)6-13(40-15)10-2-4-11(31)5-3-10)22(35)19(14)26-27(24(37)21(34)16(8-29)41-26)43-28-25(38)23(36)20(33)17(9-30)42-28/h2-7,16-17,20-21,23-31,33-38H,8-9H2,1H3/t16-,17-,20-,21-,23+,24+,25-,26+,27-,28+/m1/s1
• Standard InChIKey: VGGSULWDCMWZPO-ODEMIOGVSA-N
• Isomeric SMILES: COC1=C(C(=C2C(=C1)OC(=CC2=O)C3=CC=C(C=C3)O)O)[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O
• SMILES: COC1=C(C(=C2C(=C1)OC(=CC2=O)C3=CC=C(C=C3)O)O)C4C(C(C(C(O4)CO)O)O)OC5C(C(C(C(O5)CO)O)O)O
• Canonical SMILES: COC1=C(C(=C2C(=C1)OC(=CC2=O)C3=CC=C(C=C3)O)O)C4C(C(C(C(O4)CO)O)O)OC5C(C(C(C(O5)CO)O)O)O
• Appearance: Yellow powder
• Synonyms: spinosin
• PubChem Compound: 155692
• Last Modified: Sep 14 2023